3-allyl-4-amino-N-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide

• IUPAC Name: 4-amino-3-prop-2-enyl-N-(pyridin-3-ylmethyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C13H14N4OS2/c1-2-6-17-11(14)10(20-13(17)19)12(18)16-8-9-4-3-5-15-7-9/h2-5,7H,1,6,8,14H2,(H,16,18)
• InChI Key: ULWXRHPFQDSCDG-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=C(SC1=S)C(=O)NCC2=CN=CC=C2)N
• Molecular Formula: C13H14N4OS2
• Molecular Weight: 306.4 g/mol
• CAS RN: 618076-58-7

Description

Synthesis Analysis

The synthesis of complex molecules like "3-allyl-4-amino-N-(3-pyridinylmethyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxamide" often involves multi-step reactions including the Knoevenagel reaction, Michael reaction, and intramolecular condensation. Alkylation processes, particularly at the sulfur atom, play a crucial role in synthesizing thioether derivatives from the corresponding dicarboxamides (Dyachenko & Karpov, 2013).

Molecular Structure Analysis

The molecular structure of compounds within this class, including various N-allyl derivatives, is often elucidated using techniques such as X-ray diffraction and NMR spectroscopy. These methods provide insights into the tautomeric forms, crystal structures, and molecular conformations (Strzemecka, Maciejewska, & Urbańczyk-Lipkowska, 2003).

Chemical Reactions and Properties

These compounds can undergo a variety of chemical reactions, including electrophilic cyclization, which involves the N-allylamide fragment to yield diverse products. Understanding these reactions is pivotal for exploring the chemical versatility and potential functionalization of these molecules (Bondarenko et al., 2015).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystal structure, are determined by the compound's molecular arrangement and intermolecular interactions. Techniques like X-ray crystallography provide valuable data on the crystal packing and hydrogen bonding patterns, which directly influence the compound's physical properties (Jayarajan et al., 2019).

Chemical Properties Analysis

The chemical properties of "this compound" and related compounds are influenced by their functional groups and molecular framework. Studies on similar compounds have shown a range of activities, from antimicrobial to anti-inflammatory, depending on the specific substituents and structural configuration (Rajurkar, Lambe, & Deshmukh, 2015).